Cas no 89324-44-7 (5-Formylthiophene-3-carboxylic acid)

• Product Name: 5-Formylthiophene-3-carboxylic acid
• CAS No: 89324-44-7
• Molecular Formula: C₆H₄O₃S
• Molecular Weight: 156.159160614014
• MDL: MFCD01859867
• CID: 1088681
• PubChem ID: 818883

5-Formylthiophene-3-carboxylic acid Properties

Names and Identifiers

• 5-Formylthiophene-3-carboxylic acid
• 5-Formyl-3-thiophenecarboxylic acid
• 5-Formyl-3-thiophenecarboxylic acid (ACI)
• DTXSID50355996
• 5-formylthiophene-3-carboxylicacid
• 3-Thiophenecarboxylic acid, 5-formyl-
• AT16777
• XH1320
• 5-formyl-3-thiophene carboxylic acid
• MFCD01859867
• EN300-103857
• DB-368720
• 5-formyl-thiophene-3-carboxylic acid
• SCHEMBL1471364
• 89324-44-7
• Z1198158838
• AI-942/25034148
• SY139819
• 2-formyl-4-thiophenecarboxylic acid
• 5-formylthiophene-3-carboxylic acid, AldrichCPR
• CS-0372656
• AKOS006275973
• DZWLJMCEXWXWRY-UHFFFAOYSA-N

• MDL： MFCD01859867
• InChIKey： DZWLJMCEXWXWRY-UHFFFAOYSA-N
• Inchi： 1S/C6H4O3S/c7-2-5-1-4(3-10-5)6(8)9/h1-3H,(H,8,9)
• SMILES： O=CC1=CC(C(O)=O)=CS1

Computed Properties

• Exact Mass: 155.98811516g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.98811516g/mol
• Heavy Atom Count: 10
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Boiling Point: 371.4±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 178.4±23.7 °C
• Density: 1.5±0.1 g/cm3